1-methyl-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C14H19N5O3S/c1-18-9-13(15-10-18)23(21,22)16-6-7-19-14(20)8-11-4-2-3-5-12(11)17-19/h8-10,16H,2-7H2,1H3
• InChI Key: LKAQOUUJMIPSHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCCN2C(=O)C=C3CCCCC3=N2
• Molecular Formula: C14H19N5O3S
• Molecular Weight: 337.40 g/mol

Description

1-methyl-N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H19N5O3S and its molecular weight is 337.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research into novel heterocyclic compounds containing a sulfonamido moiety aimed at developing antibacterial agents has led to the synthesis of various derivatives. These compounds exhibit significant antibacterial activity, highlighting the potential of sulfonamido moieties in the development of new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Cardiac Electrophysiological Activity

The synthesis and evaluation of N-substituted imidazolylbenzamides or benzene-sulfonamides have demonstrated their potency as selective class III antiarrhythmic agents. This research suggests that the imidazol-1-yl moiety can effectively replace the methylsulfonylamino group to produce class III electrophysiological activity, indicating the potential for these compounds in cardiac arrhythmia treatment (Morgan et al., 1990).

Antimicrobial and Antiproliferative Agents

The synthesis of N-ethyl-N-methylbenzenesulfonamide derivatives has been explored for their antimicrobial and antiproliferative effects. Compounds exhibiting potent cytotoxic activity against specific human cell lines, as well as significant antimicrobial activity, highlight the therapeutic potential of these derivatives in treating infections and certain cancers (Abd El-Gilil, 2019).

Green Chemistry Approaches

Studies on the green synthesis of unsymmetrical polyhydroquinoline derivatives using sulfonic acid imidazolium salts as catalysts under solvent-free conditions demonstrate the environmental benefits of such methodologies. This approach not only yields the desired products efficiently but also aligns with the principles of green chemistry by reducing waste and avoiding harmful solvents (Khaligh, 2014).